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Compound of Interest

Compound Name: Cycloheptanecarbaldehyde

Cat. No.: B1584565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Cycloheptanecarbaldehyde. Adherence to these procedural

guidelines is critical for ensuring laboratory safety and operational integrity.

Summary of Chemical Safety Information
Cycloheptanecarbaldehyde is a flammable liquid and vapor that can cause skin and eye

irritation. While specific occupational exposure limits have not been established by major

regulatory bodies, a conservative approach to handling is imperative to minimize potential

health risks.
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Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

Appearance Colorless liquid

Boiling Point Not clearly specified in search results

Flash Point
Not clearly specified in search results; however,

it is classified as a flammable liquid.

Occupational Exposure Limits

No specific Permissible Exposure Limit (PEL),

Recommended Exposure Limit (REL), or

Threshold Limit Value (TLV) has been

established by OSHA, NIOSH, or ACGIH for

Cycloheptanecarbaldehyde.

Personal Protective Equipment (PPE) Protocol
Given the flammable nature and irritant properties of Cycloheptanecarbaldehyde, the

following personal protective equipment is mandatory for all personnel handling this chemical:

Eye and Face Protection: Chemical splash goggles are required. A face shield should also

be worn to protect against splashes.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

Inspect gloves for any signs of degradation or perforation before each use.

Body Protection: A flame-retardant lab coat must be worn and fully buttoned.

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood to avoid inhalation of vapors. If engineering controls are insufficient, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.
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Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible. Clear the work area of any ignition sources.

Engineering Controls: All procedures involving Cycloheptanecarbaldehyde must be

performed in a certified chemical fume hood to minimize vapor inhalation.

Dispensing: Ground and bond containers when transferring the liquid to prevent static

discharge, which could ignite flammable vapors.

Spill Response: In the event of a spill, evacuate the area and remove all ignition sources.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite) and place it

in a sealed container for disposal.

Disposal Plan
Waste Collection: Collect all Cycloheptanecarbaldehyde waste, including contaminated

spill cleanup materials, in a designated, properly labeled, and sealed container.

Waste Segregation: Do not mix Cycloheptanecarbaldehyde waste with other waste

streams.

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.
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Safe Handling Workflow for Cycloheptanecarbaldehyde
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Caption: Workflow for handling Cycloheptanecarbaldehyde.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1584565?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584565?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Logistical Guidance for Handling
Cycloheptanecarbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584565#personal-protective-equipment-for-
handling-cycloheptanecarbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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